Cas no 2229164-87-6 (tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate
• CAS No: 2229164-87-6
• MF: C₁₃H₁₇FN₂O₄
• MW: 284.283487081528
• CID: 5947202
• PubChem ID: 165670642
• Update Time: 2025-06-11

tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate
• tert-butyl N-[3-fluoro-4-(2-nitroethyl)phenyl]carbamate
• EN300-1900813
• 2229164-87-6

• Inchi： 1S/C13H17FN2O4/c1-13(2,3)20-12(17)15-10-5-4-9(11(14)8-10)6-7-16(18)19/h4-5,8H,6-7H2,1-3H3,(H,15,17)
• InChI Key： HTJDVQSGZUAZNE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.11723519g/mol
• Monoisotopic Mass: 284.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229164-87-6 and Product Name: tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate

The compound with the CAS number 2229164-87-6 and the product name tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro-substituent and a nitroethyl side chain in its molecular framework imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

In the realm of medicinal chemistry, the strategic incorporation of fluorine atoms into organic molecules is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluoro-substituent at the 3-position of the phenyl ring in this compound is particularly noteworthy, as it has been shown to enhance the bioavailability and pharmacological activity of various therapeutic agents. This modification aligns with the growing trend in drug design towards the development of more potent and selective compounds.

The nitroethyl side chain at the 4-position of the phenyl ring introduces an additional layer of complexity to the compound's behavior. Nitroalkyl groups are known for their ability to influence both electronic and steric properties, which can be leveraged to fine-tune interactions with biological targets. Recent studies have highlighted the role of nitroalkyl derivatives in modulating enzyme activity and receptor binding, suggesting that tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate may exhibit promising pharmacological effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The tert-butyl carbamate group serves as a versatile handle for further chemical modifications, allowing researchers to explore diverse structural permutations. This flexibility is crucial in modern drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with optimal therapeutic profiles.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods, which can rapidly assess the binding affinity of compounds like tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate to various biological targets. These computational approaches have identified several promising scaffolds that could be further refined through experimental validation. The integration of machine learning algorithms has further accelerated this process, providing predictive models that can guide synthetic efforts towards high-value targets.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of both fluorine and nitroethyl groups necessitates careful consideration of reaction pathways to ensure high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecular frameworks more efficiently than traditional methods. These innovations have not only improved the accessibility of such compounds but also opened new avenues for structural diversification.

From a biological perspective, the unique combination of substituents in tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate suggests potential applications across multiple therapeutic areas. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer progression. The ability to modulate enzyme activity non-covalently offers a distinct advantage over traditional covalent inhibitors, as it reduces concerns about off-target effects and toxicity.

The role of fluorinated carbamates as pharmacophores has been increasingly recognized in recent years. These derivatives often display enhanced binding interactions with biological targets due to their ability to engage hydrophobic pockets and form hydrogen bonds. The structural features of tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate make it a compelling candidate for further exploration in this context. Its design allows for fine-tuning of physicochemical properties while maintaining biological efficacy.

In conclusion, tert-butyl N-3-fluoro-4-(2-nitroethyl)phenylcarbamate (CAS No. 2229164-87-6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the presence of both fluoro-and nitroethyl substituents, make it a versatile tool for drug discovery and medicinal chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.